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Pivaloyl Cyanide Properties & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

For any distillation process, knowing the basic physical properties of the compound is essential. The table

below summarizes key data for Pivaloyl Cyanide [1].

Property Value

Chemical Name Pivaloyl Cyanide

CAS Number 42867-40-3

Molecular Formula C6HONO

Molecular Weight 111.14 g/mol

Boiling Point 147°C

Density 0.940

Flash Point 43°C

Appearance Colorless to light yellow liquid
Storage 2-8°C

Critical Safety Note: The flash point of 43°C classifies this liquid as flammable. Special precautions must

be taken during distillation to avoid fire hazard, especially if using a heating mantle or other open heating
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elements. Always consult the Material Safety Data Sheet (MSDS) before proceeding.

General Distillation Workflow

The following diagram outlines a standard simple distillation setup, which is a common starting point for
purifying a compound with a known boiling point. The process emphasizes safety checks and careful

temperature control.

[Start Distillation Setua
CConsult MSDS for Hazards]

Assemble Glassware
(Ensure Tight Seals)

Apply Heat Gradually
(Oil Bath Recommended)
Monitor Temperature
Closely at 147°C

apor Condenses

Collect Distillate
in Ice-Cold Receiver

Process Complete
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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